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Compound of Interest

Compound Name: (-)-Ambroxide

Cat. No.: B7821676

(-)-Ambroxide: A Comprehensive Technical
Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of (-)-Ambroxide, a prominent bicyclic
terpenoid valued for its unique organoleptic properties and potential therapeutic applications.
This document outlines its chemical identity, physicochemical properties, synthesis, and known
biological interactions, presenting data in a clear and accessible format for scientific and
research applications.

Chemical Identification and Nomenclature

(-)-Ambroxide is a well-characterized chemical entity with the following identifiers:
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Identifier Value

CAS Number 6790-58-5[1][2][3][4][5]
(3aR,5aS,9aS,9bR)-34a,6,6,9a-tetramethyl-

IUPAC Name 2,4,5,5a,7,8,9,9b-octahydro-1H-benzole]
[1]benzofuran[1][6][7]
Ambroxan, Ambrox, (-)-Ambrox,
(3aR,5aS,9aS,9bR)-34a,6,6,9a-

Synonyms

Tetramethyldodecahydronaphtho[2,1-b]furan[2]

[8]

Molecular Formula

C16H280[1][3]

Molecular Weight

236.39 g/mol [2][3]

Physicochemical Properties

The key physicochemical properties of (-)-Ambroxide are summarized in the table below,

providing essential data for experimental design and formulation development.

Property Value Source
Appearance White crystalline solid [1]
Melting Point 74-76 °C [8]
Boiling Point 273.9 £ 8.0 °C (Predicted) [8]
Density 0.939 g/cm? [4]

Optical Rotation ([a]20/D)

-24.0 to -27.0 deg (c=1, CHCI5)

[9]

Soluble in alcohol and

Solubility dipropylene glycol. Water [41[8]
solubility: 1.88 mg/L at 20°C.
LogP 5.09 at 25°C [8]

Synthesis and Manufacturing
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(-)-Ambroxide is primarily produced via semi-synthesis from sclareol, a natural diterpene
extracted from clary sage (Salvia sclarea). The industrial synthesis typically involves three main
stages.

(-)-Sclareol Oxidative Degradation »| Sclareolide Reduction > Ambra diol Cyclodehydration (-)-Ambroxide

Click to download full resolution via product page

Caption: Industrial synthesis pathway of (-)-Ambroxide from (-)-sclareol.

Experimental Protocol: Synthesis from Sclareol

A common laboratory-scale synthesis involves the following steps:

o Oxidative Degradation of Sclareol to Sclareolide: Sclareol is treated with an oxidizing agent,
such as potassium permanganate or chromium trioxide, to cleave the side chain and form
the lactone, sclareolide. The reaction is typically carried out in a suitable solvent like acetone
or acetic acid.

e Reduction of Sclareolide to Ambradiol: The resulting sclareolide is then reduced to the
corresponding diol, ambradiol. This reduction is often achieved using a strong reducing
agent like lithium aluminum hydride (LiAlH4) in an anhydrous ether solvent, such as diethyl
ether or tetrahydrofuran (THF).

o Cyclodehydration of Ambradiol to (-)-Ambroxide: The final step involves an acid-catalyzed
dehydration of ambradiol. This cyclization reaction is typically carried out using a dehydrating
agent like sulfuric acid or p-toluenesulfonic acid in a non-polar solvent, such as toluene or
hexane, often with azeotropic removal of water to drive the reaction to completion. The crude
product is then purified by crystallization or chromatography to yield (-)-Ambroxide.

Biological Activity and Signaling Pathways

While extensively used in the fragrance industry, research into the specific biological activities
of (-)-Ambroxide is ongoing. Some studies have suggested its potential as a mucolytic agent
in respiratory treatments.
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A significant finding in the field of olfaction has identified a specific receptor for (-)-Ambroxide.
The human odorant receptor OR7A17 has been shown to be specifically tuned to detect (-)-
Ambroxide, providing insight into the molecular basis of its distinct ambergris scent perception.

Adenylyl Cyclase

inds Odorant Receptor
OR7A17

()-Ambroxide

Click to download full resolution via product page

Caption: Proposed olfactory signaling pathway for (-)-Ambroxide via the OR7A17 receptor.

Biosynthesis

In nature, (-)-Ambroxide is an oxidation product of ambrein, a major component of ambergris.
However, for industrial production, biotechnological routes are being explored as a more
sustainable alternative to chemical synthesis. These methods often utilize microorganisms to

convert sclareol into key intermediates.
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Caption: Hybrid biosynthetic and chemical pathway for (-)-Ambroxide production.

Experimental Protocol: Analytical Quantification by GC-
MS

Gas chromatography-mass spectrometry (GC-MS) is a standard method for the identification
and quantification of (-)-Ambroxide in various matrices.

Sample Preparation: Samples containing (-)-Ambroxide are dissolved in a suitable organic
solvent, such as hexane or ethyl acetate. For complex matrices, a prior extraction step (e.g.,
solid-phase extraction or liquid-liquid extraction) may be necessary to remove interfering
substances.

GC-MS Analysis:
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o Gas Chromatograph: A non-polar capillary column (e.g., DB-5ms) is typically used.

o Oven Temperature Program: An initial temperature of around 60°C is held for a few
minutes, followed by a ramp up to approximately 280°C at a rate of 10-20°C/min.

o Injector: Splitless or split injection can be used depending on the sample concentration.
o Mass Spectrometer: Electron ionization (El) at 70 eV is commonly employed.

o Detection: The mass spectrometer is operated in full scan mode for identification or
selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.
Characteristic ions for (-)-Ambroxide are monitored.

o Quantification: A calibration curve is generated using certified reference standards of (-)-
Ambroxide at known concentrations to quantify the amount in the sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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